molecular formula C13H11NO2 B8552859 4-Methoxydibenzofuran-1-amine

4-Methoxydibenzofuran-1-amine

Cat. No.: B8552859
M. Wt: 213.23 g/mol
InChI Key: DMDJZSFFVCMMIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methoxydibenzofuran-1-amine is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H11NO2

Molecular Weight

213.23 g/mol

IUPAC Name

4-methoxydibenzofuran-1-amine

InChI

InChI=1S/C13H11NO2/c1-15-11-7-6-9(14)12-8-4-2-3-5-10(8)16-13(11)12/h2-7H,14H2,1H3

InChI Key

DMDJZSFFVCMMIA-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=C(C=C1)N)C3=CC=CC=C3O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Intermediate 38 (550 mg, 2.26 mmol) was taken in methanol (10 ml) and raney nickel catalyst (100 mg, 18% w/w) was added. The reaction mixture was refluxed and to this was added hydrazine hydrate (99%) solution (2 ml) slowly over a period of 10 min. The refluxing continued for 2 h. The catalyst was filtered and the filterate was concentrated and diluted with water (100 ml) and further extracted with ethyl acetate (3×25 ml). The organic layer was washed with water and concentrated to give the product as brown solid (500 mg);mp: 167-169° C.
Name
Intermediate 38
Quantity
550 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
100 mg
Type
catalyst
Reaction Step Four

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